![molecular formula C24H18N2O6 B4624338 3-({2-[2-cyano-2-(4-nitrophenyl)vinyl]-6-methoxyphenoxy}methyl)benzoic acid](/img/structure/B4624338.png)
3-({2-[2-cyano-2-(4-nitrophenyl)vinyl]-6-methoxyphenoxy}methyl)benzoic acid
Overview
Description
3-({2-[2-cyano-2-(4-nitrophenyl)vinyl]-6-methoxyphenoxy}methyl)benzoic acid, also known as CMNB, is a synthetic compound that has been extensively studied for its potential applications in scientific research.
Scientific Research Applications
Novel Triethylamine Mediated Thermal Reactions
Triethylamine-mediated thermal reactions of 3-aryl-2-cyanoprop-2-enoic acid derivatives demonstrate interesting chemical behaviors, such as O-demethylation and reduction, crucial for the synthesis of compounds like entacapone. These reactions provide insights into the synthesis and modification of complex organic molecules, highlighting the versatility of these compounds in organic synthesis (Harisha et al., 2015).
Electrochemical Behaviour in Protic Medium
The electrochemical behavior of unsymmetrical 4-(o-nitrophenyl)-1,4-dihydropyridine and its derivatives in a protic medium showcases the compounds' roles in electrochemical reactions and potential applications in electrochemical devices. This research underlines the importance of such compounds in understanding the electrochemical properties of organic molecules (David et al., 1995).
Synthesis and Application in Drug Metabolites
Studies on novel nitric oxide donors like ZJM-289, a derivative related to the compound of interest, reveal the compound's metabolism and the identification of circulatory and excretory metabolites in rats. This research is pivotal for drug development, offering insights into the metabolic pathways and potential therapeutic effects of novel drug candidates (Li et al., 2011).
Synthesis of Intermediate Products for Cardiotonic Drugs
Research into the synthesis of 2-Methoxy-4-(methylsulfanyl)benzoic Acid, an intermediate in the preparation of cardiotonic drugs like Sulmazole and Isomazole, illustrates the compound's importance in the pharmaceutical industry. This study highlights the pathways for synthesizing key intermediates used in drug manufacturing (Lomov, 2019).
Bioactive Phenyl Ether Derivatives
The isolation of bioactive phenyl ether derivatives from marine-derived fungi showcases the potential of such compounds in discovering new bioactive molecules with possible therapeutic applications. This research contributes to the field of natural product chemistry and drug discovery (Xu et al., 2017).
properties
IUPAC Name |
3-[[2-[(E)-2-cyano-2-(4-nitrophenyl)ethenyl]-6-methoxyphenoxy]methyl]benzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18N2O6/c1-31-22-7-3-5-18(13-20(14-25)17-8-10-21(11-9-17)26(29)30)23(22)32-15-16-4-2-6-19(12-16)24(27)28/h2-13H,15H2,1H3,(H,27,28)/b20-13- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRCUKVSJXAVOSE-MOSHPQCFSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OCC2=CC(=CC=C2)C(=O)O)C=C(C#N)C3=CC=C(C=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC(=C1OCC2=CC(=CC=C2)C(=O)O)/C=C(/C#N)\C3=CC=C(C=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18N2O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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